Cas no 1251677-83-4 (3-(azepane-1-carbonyl)-1-(3-methoxyphenyl)methyl-1H-4lambda6,1,2-benzothiadiazine-4,4-dione)

• Product Name: 3-(azepane-1-carbonyl)-1-(3-methoxyphenyl)methyl-1H-4lambda6,1,2-benzothiadiazine-4,4-dione
• CAS No: 1251677-83-4
• MF: C₂₂H₂₅N₃O₄S
• MW: 427.516604185104
• CID: 6421148
• PubChem ID: 49664281
• Update Time: 2025-07-08

3-(azepane-1-carbonyl)-1-(3-methoxyphenyl)methyl-1H-4lambda6,1,2-benzothiadiazine-4,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(azepane-1-carbonyl)-1-(3-methoxyphenyl)methyl-1H-4lambda6,1,2-benzothiadiazine-4,4-dione
• azepan-1-yl-[1-[(3-methoxyphenyl)methyl]-4,4-dioxo-4$l^{6},1,2-benzothiadiazin-3-yl]methanone
• 3-(azepane-1-carbonyl)-1-[(3-methoxyphenyl)methyl]-1H-4lambda6,1,2-benzothiadiazine-4,4-dione
• F3406-6638
• 1-AZEPANYL[1-(3-METHOXYBENZYL)-4,4-DIOXIDO-1H-4,1,2-BENZOTHIADIAZIN-3-YL]METHANONE
• azepan-1-yl(1-(3-methoxybenzyl)-4,4-dioxido-1H-benzo[e][1,3,4]thiadiazin-3-yl)methanone
• azepan-1-yl-[1-[(3-methoxyphenyl)methyl]-4,4-dioxo-4lambda6,1,2-benzothiadiazin-3-yl]methanone
• 3-(1-azepanylcarbonyl)-1-(3-methoxybenzyl)-4lambda~6~,1,2-benzothiadiazine-4,4(1H)-dione
• 1251677-83-4
• AKOS021854732

• Inchi： 1S/C22H25N3O4S/c1-29-18-10-8-9-17(15-18)16-25-19-11-4-5-12-20(19)30(27,28)21(23-25)22(26)24-13-6-2-3-7-14-24/h4-5,8-12,15H,2-3,6-7,13-14,16H2,1H3
• InChI Key： KFFFPMRSOZEBSJ-UHFFFAOYSA-N
• SMILES： S1(C2=C([H])C([H])=C([H])C([H])=C2N(C([H])([H])C2C([H])=C([H])C([H])=C(C=2[H])OC([H])([H])[H])N=C1C(N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O)(=O)=O

Computed Properties

• Exact Mass: 427.157
• Monoisotopic Mass: 427.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 87.7A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines

Additional information on 3-(azepane-1-carbonyl)-1-(3-methoxyphenyl)methyl-1H-4lambda6,1,2-benzothiadiazine-4,4-dione

3-(Azepane-1-Carbonyl)-1-(3-Methoxyphenyl)Methyl-1H-4λ6,1,2-Benzothiadiazine-4,4-Dione: A Comprehensive Overview

The compound with CAS No. 1251677-83-4, known as 3-(azepane-1-carbonyl)-1-(3-methoxyphenyl)methyl-1H-4λ6,1,2-benzothiadiazine-4,4-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a benzothiadiazine core with a methoxyphenyl substituent and an azepane-derived carbonyl group. The benzothiadiazine framework is a heterocyclic structure that has been extensively studied for its potential in drug design and advanced materials.

Recent studies have highlighted the benzothiadiazine moiety as a promising scaffold for developing bioactive compounds. Its unique electronic properties and structural flexibility make it an ideal candidate for modulating biological targets such as enzymes and receptors. The azepane group, a seven-membered ring containing nitrogen, adds further complexity to the molecule by introducing additional stereochemical and electronic features. This combination of structural elements has led researchers to explore its potential in various therapeutic areas, including anti-inflammatory, anti-cancer, and neuroprotective applications.

The 3-methoxyphenyl substituent in the molecule plays a crucial role in modulating the compound's pharmacokinetic properties. Methoxy groups are known to enhance solubility and stability, which are critical factors for drug delivery. Furthermore, the carbonyl group derived from azepane contributes to the molecule's ability to form hydrogen bonds, a key interaction in biological systems. These features collectively enhance the compound's bioavailability and efficacy.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound with high purity and yield. Researchers have employed novel catalytic methods and optimized reaction conditions to achieve this milestone. The synthesis involves a multi-step process that includes coupling reactions, cyclization, and functional group transformations. These methods not only ensure the integrity of the molecule's structure but also pave the way for large-scale production.

In terms of applications, 3-(azepane-1-carbonyl)-1-(3-methoxyphenyl)methyl-1H-4λ6,1,2-benzothiadiazine-4,4-dione has shown remarkable potential in the development of advanced materials. Its unique electronic configuration makes it suitable for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent studies have demonstrated its ability to act as an efficient charge transport layer in organic electronic devices.

Moreover, this compound has been investigated for its role in catalysis. The benzothiadiazine core exhibits catalytic activity in various organic transformations, including oxidation and cycloaddition reactions. Its ability to stabilize transition states through its heterocyclic framework makes it an attractive candidate for developing new catalysts with enhanced efficiency.

The integration of computational chemistry tools has significantly advanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure, reactivity patterns, and potential interactions with biological targets. These computational studies complement experimental findings and guide further research into optimizing its properties for specific applications.

In conclusion, 3-(azepane-1-carbonyl)-1-(3-methoxyphenyl)methyl-1H-4λ6,1,2-benzothiadiazine-4,4-dione represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both medicinal chemistry and materials science. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing innovative solutions across various industries.